4-[(1E)-(hydroxyimino)methyl]-4,5-dihydro-1H-pyrazol-5-one

• IUPAC Name: 4-[(E)-hydroxyiminomethyl]-1,4-dihydropyrazol-5-one
• InChI: InChI=1S/C4H5N3O2/c8-4-3(2-6-9)1-5-7-4/h1-3,9H,(H,7,8)/b6-2+
• InChI Key: RLXHXUDAFOAABE-QHHAFSJGSA-N
• Canonical SMILES: C1=NNC(=O)C1C=NO
• Isomeric SMILES: C1=NNC(=O)C1/C=N/O
• Molecular Formula: C4H5N3O2
• Molecular Weight: 127.10 g/mol

Description

4-[(1E)-(hydroxyimino)methyl]-4,5-dihydro-1H-pyrazol-5-one, also known as HMP, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields of research. HMP has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for use in laboratory experiments.

Scientific Research Applications

Structural and Molecular Analysis

• Research has focused on the structural parameters of pyrazole derivatives, including their molecular packing and planarity. This is demonstrated in the study of analgesic agents where X-ray diffractometry and computational methods were used to analyze the structures of related pyrazole compounds (Machado et al., 2009).

Synthesis and Medicinal Chemistry

• Pyrazole derivatives have been synthesized for various medicinal applications. For instance, 5-fluoroalkyl-5-hydroxy-4-hydroxyimino-1-isonicotinoyl-4,5-dihydro-1H-pyrazoles exhibited moderate tuberculostatic activity (Khudina et al., 2011).
• Synthesis of spiro-fused azirino-pyrazolones has been explored, offering insights into new heterocyclic systems relevant to pharmaceutical chemistry (Holzer et al., 2003).

Bioactive Properties and DNA Interaction

• Studies on DNA binding behavior of Cu(II) complexes of Schiff bases involving pyrazolone ring system indicate potential biological activity and pharmaceutical applications (Joseph Va et al., 2013).

Applications in Materials Science

• Pyrazolone derivatives are also significant in materials science. For example, their use in improving the antioxidant properties of lubricating grease was studied, showcasing their potential in industrial applications (Hussein et al., 2016).

Drug Discovery and Evaluation

• In the realm of drug discovery, novel pyrazoles have been synthesized and evaluated for their antioxidant, anti-cancer, and anti-inflammatory properties, demonstrating the versatility of pyrazolone derivatives in medicinal chemistry (Thangarasu et al., 2019).